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Compound of Interest

Compound Name: 2-Methoxy-4-(2-nitrovinyl)phenol

Cat. No.: B361433 Get Quote

Technical Guide: 2-Methoxy-4-(2-nitrovinyl)phenol
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for 2-Methoxy-4-(2-
nitrovinyl)phenol. Following a comprehensive literature search, it has been determined that

while chemical identifiers are available for this compound, detailed biological data,

experimental protocols, and associated signaling pathways are not readily available in the

public domain.

As a structurally related compound with extensive published research, this guide will

subsequently focus on 2-Methoxy-4-vinylphenol (2M4VP) to illustrate the depth of technical

information and data visualization requested. This information is provided as a point of

reference and for its potential relevance in similar research areas.

Chemical Identification of 2-Methoxy-4-(2-
nitrovinyl)phenol
A summary of the key chemical identifiers for 2-Methoxy-4-(2-nitrovinyl)phenol is provided

below.
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Identifier Value

CAS Number 6178-42-3[1][2][3][4]

InChIKey XVXCSPJSXIUNQJ-SNAWJCMRSA-N[5]

Molecular Formula C9H9NO4[1][2][3][5]

Molecular Weight 195.17 g/mol [1][2][6]

Synonyms
trans-4-Hydroxy-3-methoxy-beta-nitrostyrene, 2-

Hydroxy-5-[(E)-2-nitroethenyl]anisole[6]

Biological Activity and Experimental Data of 2-Methoxy-
4-(2-nitrovinyl)phenol
Despite a thorough search, no significant quantitative data on the biological activity, detailed

experimental protocols, or established signaling pathways for 2-Methoxy-4-(2-
nitrovinyl)phenol were found. The compound is listed as an experimental molecule, with one

source suggesting it may inhibit glycosidases and alkaloids, though no supporting data was

identified.[2]

Reference Compound: In-depth Technical Guide on
2-Methoxy-4-vinylphenol (2M4VP)
The following sections provide a detailed overview of the anti-inflammatory properties of the

structurally related compound, 2-Methoxy-4-vinylphenol (CAS Number: 7786-61-0, InChIKey:

YOMSJEATGXXYPX-UHFFFAOYSA-N).[7]

Overview of Anti-Inflammatory Activity
2-Methoxy-4-vinylphenol (2M4VP) is a natural compound that has demonstrated significant

anti-inflammatory effects.[8][9] Research indicates that its mechanism of action involves the

modulation of key inflammatory pathways, including NF-κB, MAPK, and the Nrf2/ARE signaling

cascade.[8][10]

Quantitative Data on Anti-Inflammatory Effects
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The anti-inflammatory effects of 2M4VP have been quantified in various studies. The tables

below summarize key findings from research on lipopolysaccharide (LPS)-stimulated

RAW264.7 macrophage cells.

Table 1: Effect of 2M4VP on Pro-inflammatory Mediators

Concentration
Inhibition of Nitric Oxide
(NO) Production

Inhibition of Prostaglandin
E2 (PGE2) Production

0 - 40 µM Dose-dependent inhibition Dose-dependent inhibition

Reference [10] [10]

Table 2: Effect of 2M4VP on Pro-inflammatory Enzyme Expression

Concentration
Inhibition of iNOS Protein
Expression

Inhibition of COX-2 Protein
Expression

0 - 40 µM Inhibited over-expression Inhibited over-expression

Reference [11] [11]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the literature on 2M4VP.

5.1 Cell Culture and Treatment
RAW264.7 macrophage cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a

5% CO2 humidified atmosphere. For experiments, cells were pre-treated with various

concentrations of 2M4VP for a specified time before being stimulated with lipopolysaccharide

(LPS) to induce an inflammatory response.

5.2 Nitric Oxide (NO) Production Assay (Griess Method)
Principle: This colorimetric assay quantifies nitrite, a stable metabolite of NO, in the cell

culture supernatant.
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Protocol:

Collect 100 µL of cell culture supernatant from each well of a 96-well plate.

Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and

0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

Incubate the mixture for 10 minutes at room temperature, protected from light.

Measure the absorbance at 540 nm using a microplate reader.

Calculate the nitrite concentration by comparing the absorbance values to a sodium nitrite

standard curve.[8]

5.3 Western Blot Analysis
Principle: This technique is used to detect and quantify the expression levels of specific

proteins, such as iNOS, COX-2, NF-κB, and MAPKs.

Protocol:

Lyse the treated cells in a radioimmunoprecipitation assay (RIPA) buffer to extract total

protein.

Determine the protein concentration using a Bradford or BCA protein assay.

Separate equal amounts of protein (e.g., 20-30 µg) by sodium dodecyl sulfate-

polyacrylamide gel electrophoresis (SDS-PAGE).

Transfer the separated proteins onto a polyvinylidene difluoride (PVDF) membrane.

Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered

saline with Tween 20 (TBST) for 1 hour at room temperature.

Incubate the membrane with primary antibodies specific to the target proteins (e.g., anti-

iNOS, anti-COX-2, anti-p-p65, anti-p38) overnight at 4°C.
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Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-

conjugated secondary antibody for 1 hour at room temperature.

Detect the protein bands using an enhanced chemiluminescence (ECL) detection system

and visualize with an imaging system.[10]

Signaling Pathways and Logical Relationships
The following diagrams, generated using the DOT language, illustrate the key signaling

pathways modulated by 2M4VP in its anti-inflammatory response.
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Figure 1: Inhibition of NF-κB and MAPK Pathways by 2M4VP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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